Cas no 2228459-56-9 (2-amino-3-(4-chloro-3-nitrophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4-chloro-3-nitrophenyl)-2-methylpropan-1-ol
• CAS No: 2228459-56-9
• MF: C₁₀H₁₃ClN₂O₃
• MW: 244.674821615219
• CID: 5818056
• PubChem ID: 165734045
• Update Time: 2025-05-22

2-amino-3-(4-chloro-3-nitrophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chloro-3-nitrophenyl)-2-methylpropan-1-ol
• EN300-1985112
• 2228459-56-9

• Inchi： 1S/C10H13ClN2O3/c1-10(12,6-14)5-7-2-3-8(11)9(4-7)13(15)16/h2-4,14H,5-6,12H2,1H3
• InChI Key： VJGAALHZSRPTPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CC(C)(CO)N

Computed Properties

• Exact Mass: 244.0614700g/mol
• Monoisotopic Mass: 244.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-3-(4-chloro-3-nitrophenyl)-2-methylpropan-1-ol

2-Amino-3-(4-Chloro-3-Nitrophenyl)-2-Methylpropan-1-ol: A Comprehensive Overview

2-Amino-3-(4-Chloro-3-Nitrophenyl)-2-Methylpropan-1-ol, with the CAS number 2228459-56-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a nitro group, and a chloro-substituted phenyl ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of 2-Amino-3-(4-Chloro-3-Nitrophenyl)-2-Methylpropan-1-ol involves a multi-step process that typically begins with the preparation of the chloronitrobenzene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted reactions to accelerate the formation of this compound, which has shown promising results in terms of yield and purity.

In terms of pharmacological applications, 2-Amino-3-(4-Chloro-3-Nitrophenyl)-2-Methylpropan-1-ol has been investigated for its potential as a lead compound in the development of new drugs. Studies have demonstrated that this compound exhibits significant antioxidant and anti-inflammatory properties, making it a candidate for therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, highlighting its potential as a modulator of key biological processes.

The structural features of this compound, particularly the nitro group and the amino group, play a crucial role in its biological activity. The nitro group is known to enhance the electron-withdrawing effects on the aromatic ring, which can influence the compound's reactivity and bioavailability. On the other hand, the amino group contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors.

Recent studies have also focused on the stereochemistry of 2-Amino-3-(4-Chloro-3-Nitrophenyl)-2-Methylpropan-1-ol. The configuration at the chiral center has been shown to significantly impact its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This highlights the importance of stereochemical control during synthesis to ensure optimal drug-like properties.

In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. Its unique structure makes it a candidate for use in advanced materials such as polymers and nanomaterials. Researchers have explored its ability to act as a building block for constructing supramolecular assemblies, which could find applications in sensors and drug delivery systems.

The environmental impact of 2-Amino-3-(4-Chloro-3-Nitrophenyl)-2-Methylpropan-1-ol has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles under various environmental conditions. These findings are critical for ensuring that any industrial or pharmaceutical application of this compound adheres to safety and sustainability standards.

In conclusion, 2-Amino-3-(4-Chloro-3-Nitrophenyl)-2-Methylpropanol is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development efforts.